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Compound of Interest

Compound Name: Methyl Ferulate

Cat. No.: B103908

This document provides essential safety and logistical information for the proper handling and
disposal of methyl ferulate (CAS No. 2309-07-1) in a laboratory setting. These procedures are
intended for researchers, scientists, and drug development professionals to ensure safe
operations and environmental compliance.

Immediate Safety and Hazard Identification

Methyl ferulate is classified with the following hazards:
o Causes skin irritation (H315).[1][2]

o Causes serious eye irritation (H319).[1][2]

o May cause respiratory irritation (H335).[1][2]

It is crucial that all personnel handling this chemical are familiar with its hazard profile and
utilize appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE)
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Equipment Specification

Eye/Face Protection Safety glasses with side-shields or goggles.[3]
Hand Protection Chemically impermeable gloves (e.g., nitrile).[4]
Skin/Body Protection Laboratory coat.

Use only in a well-ventilated area or fume hood.

[3]4]

Respiratory

Step-by-Step Disposal Protocol

Disposal of methyl ferulate must be handled as hazardous chemical waste.[5][6][7] Do not
dispose of this chemical down the drain or in regular trash.[8]

Step 1: Waste Segregation and Collection

Proper segregation is critical to prevent dangerous chemical reactions.[9][10]
e Solid Waste:

o Collect pure methyl ferulate powder, contaminated weigh boats, pipette tips, and other
contaminated consumables in a dedicated hazardous waste container.[8]

o This container should be made of a compatible material (plastic is preferred) and have a
secure, screw-top lid.[7][9]

e Liquid Waste:

o Collect solutions containing methyl ferulate in a separate, leak-proof hazardous waste
container.[8]

o Do not mix methyl ferulate solutions with other waste streams unless their compatibility is
confirmed.[8] For example, keep acidic and basic waste streams separate.[9]

o Spill Cleanup Materials:
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o In the event of a spill, use an inert absorbent material like vermiculite or sand for liquids.[8]
For solids, use dry cleanup methods to avoid generating dust.[11]

o Collect all contaminated absorbent materials, gloves, and wipes and place them in the
designated solid hazardous waste container.[5][8]

Step 2: Container Management and Labeling

All hazardous waste must be properly contained and labeled to ensure safety and compliance.

[6]7]

o Select a Container: Use a sturdy, chemically compatible container with a tightly fitting lid.[9]
[10][12] The original product container can be reused for its own waste.

o Keep Closed: Waste containers must remain closed at all times, except when actively adding
waste.[5][6][7][9] A funnel left in the opening is not considered a closed container.

o Label Immediately: Affix a "Hazardous Waste" label to the container as soon as the first drop
of waste is added.

 List Contents: Clearly write the full chemical name ("Methyl Ferulate") and estimate the
concentration and total volume on the label. An accurate description is essential for safe
disposal by your institution's environmental health and safety (EHS) team.[6]

Step 3: Storage in a Satellite Accumulation Area (SAA)

Waste must be stored safely at or near its point of generation.[7][9]

o Designate an SAA: Store the labeled waste container in a designated Satellite Accumulation
Area within your laboratory.

o Use Secondary Containment: Place all liquid waste containers in a larger, chemically
resistant tray or bin to contain any potential leaks.[13]

o Adhere to Limits: Be aware of institutional limits for waste accumulation in an SAA. While the
general limit is often 55 gallons, this applies to the entire lab's waste.[6][7] Schedule regular
pickups to avoid exceeding limits.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_of_Methyl_4_O_feruloylquinate_A_Guide_for_Laboratory_Professionals.pdf
https://datasheets.scbt.com/sc-204753.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Methyl_4_O_feruloylquinate_A_Guide_for_Laboratory_Professionals.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b103908?utm_src=pdf-body
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Step 4: Arranging for Final Disposal

o Request Pickup: Once the container is full or you are finished with the process, contact your
institution's EHS office (or equivalent department) to schedule a hazardous waste pickup.[6]

[7]

o Documentation: Complete any required waste disposal forms or online requests as per your
institution's protocol.

: _ E

Parameter Value Source
CAS Number 2309-07-1 --INVALID-LINK--
o 1,189 mg/kg (Intraperitoneal,
Acute Toxicity (LD50) --INVALID-LINK--
mouse)
SAA General Waste Limit 55 gallons --INVALID-LINK--[7]
SAA Acutely Toxic Waste Limit 1 quart (liquid) / 1 kg (solid) --INVALID-LINK--[7]

Methyl Ferulate Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of methyl ferulate waste in a laboratory setting.
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Caption: Workflow for the proper disposal of methyl ferulate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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